3-(2-Aminoethyl)-[1,2,4]triazolo[4,3-a]pyrazin-8-ol

• IUPAC Name: 3-(2-aminoethyl)-7H-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• InChI: InChI=1S/C7H9N5O/c8-2-1-5-10-11-6-7(13)9-3-4-12(5)6/h3-4H,1-2,8H2,(H,9,13)
• InChI Key: PTNKDQUOYZTIJI-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=NN=C2C(=O)N1)CCN
• Molecular Formula: C7H9N5O
• Molecular Weight: 179.18 g/mol

Description

Triazolo[4,3-a]pyrazine derivatives are a class of nitrogen-containing heterocycles that are widely found in natural products, synthetic drugs, and functional materials. They are the basic backbone of many physiologically active compounds and drugs.

Synthesis Analysis

The synthesis of triazolo[4,3-a]pyrazine derivatives involves aromatic nucleophilic substitution of 4-chloro-8-methyl [1,2,4]triazolo[4,3-a]quinoxaline-1-amine with different amines and triazole-2-thiol.

Chemical Reactions Analysis

The structure–activity relationship of triazolo[4,3-a]pyrazine derivatives was preliminarily analyzed.

Scientific Research Applications

Medicinal Chemistry: P2X7 Receptor Antagonists

. The P2X7 receptor is a significant target in treating pain and inflammatory diseases. By blocking this receptor, these compounds can potentially reduce inflammation and pain signals, offering a new avenue for the development of analgesics and anti-inflammatory drugs.

Pharmacology: Antibacterial Agents

. Some synthesized compounds exhibited moderate to good antibacterial activities against both Gram-positive and Gram-negative bacteria, which is crucial in the fight against antibiotic-resistant strains.

Biochemistry: Enzyme Inhibition

. Enzyme inhibition is a critical mechanism by which many drugs exert their effects, including those used to treat diseases like cancer and neurodegenerative disorders.

Neuroscience: Neuropharmacological Research

. As neuroscience explores the complex pathways of the nervous system, compounds like 3-(2-Aminoethyl)-[1,2,4]triazolo[4,3-a]pyrazin-8-ol could lead to new treatments for neurological conditions.

Materials Science: Energetic Materials

. These compounds could potentially be used in the creation of primary explosives, offering alternatives with possibly lower sensitivity and higher stability.

Chemistry: Synthetic Intermediates

. Their versatility allows for the creation of a wide range of substances, including pharmaceuticals and materials with specific properties.

Future Directions

In recent years, infectious diseases have posed major challenges to human health. This widespread infection reveals a gradual decrease of sensitivity to the currently used antimicrobial agents. Therefore, developing new compounds with excellent antibacterial activity has always been one of the most challenging tasks in the antibacterial field. The exploration of [1,2,4]triazolo[4,3-a]pyrazine as antimicrobial agents is a promising future direction.

Mechanism of Action

Target of Action

The primary targets of 3-(2-Aminoethyl)-[1,2,4]triazolo[4,3-a]pyrazin-8-ol are bacterial cells, specifically both Gram-positive Staphylococcus aureus and Gram-negative Escherichia coli strains . These bacteria play a crucial role in various infectious diseases, posing a significant challenge to human health .

Mode of Action

3-(2-Aminoethyl)-[1,2,4]triazolo[4,3-a]pyrazin-8-ol interacts with its bacterial targets by inhibiting their growth and proliferation . The compound’s interaction with the bacterial cells results in changes that disrupt their normal functions, leading to their eventual death .

Biochemical Pathways

It is known that the compound interferes with the bacteria’s ability to synthesize essential proteins, disrupting their metabolic processes . This disruption affects downstream effects such as cell division and growth, ultimately leading to the death of the bacterial cells .

Pharmacokinetics

These properties would impact the bioavailability of the compound, determining its effectiveness in treating bacterial infections .

Result of Action

The molecular and cellular effects of 3-(2-Aminoethyl)-[1,2,4]triazolo[4,3-a]pyrazin-8-ol’s action include the disruption of protein synthesis in bacterial cells, leading to inhibited cell growth and division . This results in a decrease in the population of the bacterial cells, thereby alleviating the symptoms of the bacterial infection .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 3-(2-Aminoethyl)-[1,2,4]triazolo[4,3-a]pyrazin-8-ol. Factors such as temperature, pH, and the presence of other substances can affect the compound’s stability and its ability to interact with its bacterial targets . For instance, certain conditions may enhance or inhibit the compound’s antibacterial activity .